Cas no 1261971-01-0 (2-(4-Carboxy-3-fluorophenyl)-6-methylbenzoic acid)

• Product Name: 2-(4-Carboxy-3-fluorophenyl)-6-methylbenzoic acid
• CAS No: 1261971-01-0
• MF: C₁₅H₁₁FO₄
• MW: 274.243848085403
• MDL: MFCD18321490
• CID: 2622107
• PubChem ID: 53227362
• Update Time: 2025-11-06

2-(4-Carboxy-3-fluorophenyl)-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18321490
• 2-(4-Carboxy-3-fluorophenyl)-6-methylbenzoic acid, 95%
• 3'-Fluoro-3-methyl[1,1'-biphenyl]-2,4'-dicarboxylic acid
• DTXSID30690918
• 2-(4-CARBOXY-3-FLUOROPHENYL)-6-METHYLBENZOIC ACID
• 1261971-01-0
• 2-(4-Carboxy-3-fluorophenyl)-6-methylbenzoic acid

• MDL： MFCD18321490
• Inchi： 1S/C15H11FO4/c1-8-3-2-4-10(13(8)15(19)20)9-5-6-11(14(17)18)12(16)7-9/h2-7H,1H3,(H,17,18)(H,19,20)
• InChI Key： ABXNOXZUDWRUAI-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)C1C=CC=C(C)C=1C(=O)O

Computed Properties

• Exact Mass: 274.06413699Da
• Monoisotopic Mass: 274.06413699Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives